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Methyl 1-ethyl-7-methoxy-1,2,3,4-tetrahydrophenanthrene-2-carboxylate

Name: Methyl 1-ethyl-7-methoxy-1,2,3,4-tetrahydrophenanthrene-2-carboxylate
Brand: Smolecule
SKU: S526498
Rating: 5 (8 reviews)

Catalog No.

S526498

CAS No.

5684-13-9

M.F

C19H22O3

M. Wt

298.4 g/mol

Availability

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* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

Methyl 1-ethyl-7-methoxy-1,2,3,4-tetrahydrophenant...

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General Information

CAS Number

5684-13-9

Product Name

Methyl 1-ethyl-7-methoxy-1,2,3,4-tetrahydrophenanthrene-2-carboxylate

IUPAC Name

methyl 1-ethyl-7-methoxy-1,2,3,4-tetrahydrophenanthrene-2-carboxylate

Molecular Formula

C19H22O3

Molecular Weight

298.4 g/mol

InChI

InChI=1S/C19H22O3/c1-4-14-16-7-5-12-11-13(21-2)6-8-15(12)17(16)9-10-18(14)19(20)22-3/h5-8,11,14,18H,4,9-10H2,1-3H3

InChI Key

HZZSXUIUESWVSS-UHFFFAOYSA-N

SMILES

CCC1C(CCC2=C1C=CC3=C2C=CC(=C3)OC)C(=O)OC

Solubility

Soluble in DMSO

Synonyms

cis-bisdehydrodoisynolic acid methyl ether, doisynoestrol, doisynoestrol, (1R-cis)-isomer, doisynoestrol, (1S-cis)-isomer, doisynoestrol, (1S-trans)-isomer, doisynoestrol, (cis)-(+-)-isomer, fenocycline, RS 2874

Canonical SMILES

CCC1C2=C(CCC1(C)C(=O)O)C3=C(C=C2)C=C(C=C3)OC

Description

The exact mass of the compound Methyl 1-ethyl-7-methoxy-1,2,3,4-tetrahydrophenanthrene-2-carboxylate is 298.1569 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 122041. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Polycyclic Aromatic Hydrocarbons - Phenanthrenes - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

4.5

Exact Mass

298.1569

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Other CAS

15372-34-6

Dates

Modify: 2023-07-15

Reference

1: Meyers CY, Lutfi HG, Adler S. Transcriptional regulation of estrogen-responsive genes by non-steroidal estrogens: doisynolic and allenolic acids. J Steroid Biochem Mol Biol. 1997 Aug;62(5-6):477-89. PubMed PMID: 9449252.

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